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Compound of Interest

Compound Name: (R)-CCG-1423

Cat. No.: B1150377 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals working with the Rho/SRF pathway inhibitor, (R)-CCG-1423. This guide provides

immediate, procedural, and step-by-step guidance for safe handling, personal protective

equipment (PPE) selection, and disposal, ensuring the integrity of your research and the safety

of laboratory personnel.

While some suppliers classify (R)-CCG-1423 as a non-hazardous chemical for shipping

purposes, it is a potent, biologically active small molecule inhibitor.[1] Therefore, adherence to

standard laboratory safety protocols is paramount to minimize exposure risk and ensure a safe

working environment. One supplier, Merck Millipore, has stated that a safety data sheet (SDS)

is not required for this substance under Regulation (EC) No. 1907/2006 (REACH) as it is not

classified as a hazardous substance.[2]

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive PPE strategy is crucial when handling (R)-CCG-1423. The following table

summarizes the recommended PPE for various handling procedures.
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Operational Plans: From Receipt to Disposal
A clear and concise operational plan ensures consistency and safety throughout the lifecycle of

(R)-CCG-1423 in the laboratory.

Receiving and Storage
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Upon receipt, inspect the container for any damage. (R)-CCG-1423 is a solid powder and is

typically shipped at ambient temperature.[1] For long-term storage, consult the supplier's

recommendation, which is typically 2-8°C. Store in a clearly labeled, designated area away

from incompatible materials.

Handling Procedures
Weighing and Aliquoting:

Perform all weighing and aliquoting of the solid compound inside a chemical fume hood or a

ventilated balance enclosure to minimize inhalation exposure.

Wear appropriate PPE as outlined in the table above, including double gloves.

Use dedicated spatulas and weighing boats.

Clean the balance and surrounding area thoroughly after use.

Solution Preparation:

(R)-CCG-1423 is soluble in DMSO.[3]

All solution preparation should be conducted in a chemical fume hood.

Add the solvent to the solid slowly to avoid splashing.

Cap the vial tightly and vortex or sonicate as needed to ensure complete dissolution.

Spill Management
In the event of a spill:

Evacuate the immediate area.

If the spill is significant, notify your institution's Environmental Health and Safety (EHS)

department.

For small spills of the solid, gently cover with absorbent paper towels and then wet with a

suitable solvent (e.g., ethanol) to prevent dust generation. Carefully wipe up the material and

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1150377?utm_src=pdf-body
https://www.medkoo.com/products/4832
https://www.benchchem.com/product/b1150377?utm_src=pdf-body
https://www.caymanchem.com/product/10010350/ccg-1423
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


place it in a sealed container for disposal.

For small spills of a solution, absorb with an inert material (e.g., vermiculite, sand) and place

in a sealed container for disposal.

Clean the spill area with soap and water.

Disposal Plan
All waste contaminated with (R)-CCG-1423, including empty containers, used PPE, and

contaminated labware, should be disposed of as chemical waste in accordance with your

institution's and local regulations. Do not dispose of this compound down the drain.

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of (R)-CCG-1423
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Caption: A flowchart outlining the key procedural steps for the safe handling of (R)-CCG-1423.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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